Cas no 62439-41-2 (Heptanal,6-methoxy-2,6-dimethyl-)

• Product Name: Heptanal,6-methoxy-2,6-dimethyl-
• CAS No: 62439-41-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 510256
• Update Time: 2025-07-15

Heptanal,6-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanal,6-methoxy-2,6-dimethyl-
• METHOXYMELONAL
• 6-METHOXY-2,6-DIMETHYL HEPTANAL
• 6-methoxy-2,6-dimethylheptan-1-al
• 6-methoxy-2,6-dimethyl-heptana
• Heptanal,6-methoxy-2,6-dimethyl
• Methoxy dimethyl heptanal

• MDL： MFCD03701093
• Inchi： 1S/C10H20O2/c1-9(8-11)6-5-7-10(2,3)12-4/h8-9H,5-7H2,1-4H3
• InChI Key： QMXBURPYNWBMJR-UHFFFAOYSA-N
• SMILES： COC(CCCC(C=O)C)(C)C

Computed Properties

• Exact Mass: 172.14600

Experimental Properties

• PSA: 26.30000
• LogP: 2.41670
• FEMA: 4745 | (+/-)-6-METHOXY-2,6-DIMETHYLHEPTANAL

Heptanal,6-methoxy-2,6-dimethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Heptanal,6-methoxy-2,6-dimethyl-

Comprehensive Analysis of Heptanal,6-methoxy-2,6-dimethyl- (CAS No. 62439-41-2): Properties, Applications, and Market Trends

Heptanal,6-methoxy-2,6-dimethyl- (CAS No. 62439-41-2) is a specialized organic compound belonging to the class of methoxylated aldehydes. This compound has garnered significant attention in the fragrance and flavor industry due to its unique olfactory properties. With the increasing demand for sustainable aroma chemicals and green chemistry solutions, 62439-41-2 has emerged as a key ingredient in high-end perfumery and food flavoring applications.

The molecular structure of Heptanal,6-methoxy-2,6-dimethyl- features a seven-carbon aldehyde backbone with methoxy and dimethyl substitutions at specific positions. This configuration contributes to its distinct floral and fruity notes, making it particularly valuable for creating complex fragrance profiles. Recent studies in olfactory science have highlighted its compatibility with other terpenoid compounds, enhancing its utility in modern aroma blending techniques.

In the context of current market trends, 62439-41-2 aligns with the growing consumer preference for natural-inspired synthetics. While not directly derived from natural sources, its molecular mimicry of botanical compounds makes it an attractive alternative to traditional plant extracts in vegan fragrance formulations. This addresses two major industry concerns: supply chain sustainability and allergen reduction, which are frequently searched topics in cosmetic chemistry forums.

From a technical perspective, the synthesis of Heptanal,6-methoxy-2,6-dimethyl- typically involves Grignard reactions followed by controlled oxidation steps. Advanced chromatographic purification methods ensure the final product meets the stringent purity standards required for fine fragrance applications. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed for quality verification, topics that frequently appear in analytical chemistry search queries.

The compound's stability profile makes it suitable for various delivery systems in functional products. Recent patent literature reveals innovative applications in microencapsulated fragrances for textiles and controlled-release home care products. These developments respond to the increasing search volume for long-lasting scent technologies and smart material solutions in consumer goods.

Regulatory compliance is another critical aspect of 62439-41-2 usage. The compound is generally recognized as safe when used in accordance with IFRA guidelines and EU Cosmetics Regulation standards. This compliance addresses frequent industry searches regarding regulatory-approved aroma chemicals and compliant fragrance ingredients for global markets.

Future research directions for Heptanal,6-methoxy-2,6-dimethyl- may explore its potential in biocatalytic production methods, aligning with the green chemistry movement. The compound's structural features suggest possible modifications to create novel chiral intermediates for pharmaceutical applications, though this remains an underexplored area according to recent scientific literature reviews.

In conclusion, Heptanal,6-methoxy-2,6-dimethyl- represents a versatile compound at the intersection of fragrance chemistry and material science. Its balanced combination of olfactory performance and technical applicability ensures continued relevance in evolving markets. As consumer preferences shift toward sustainable luxury and science-backed formulations, this compound is well-positioned to meet both artistic and technical demands of modern product development.